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Compound of Interest

Compound Name: Azidoethyl-SS-ethylalcohol

Cat. No.: B605805 Get Quote

Essential Safety and Handling Guide for Azidoethyl-
SS-ethylalcohol
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Azidoethyl-SS-ethylalcohol (CAS: 1807540-82-4). The

following procedures for operations and disposal are designed to ensure the safe handling of

this organic azide compound in a laboratory setting.

Chemical Profile:

Azidoethyl-SS-ethylalcohol is a cleavable PEG linker containing a hydroxyl group, a disulfide

bond, and an azide group, making it useful in click chemistry and for the development of

antibody-drug conjugates.[1][2][3][4] Its chemical and physical properties are summarized

below.

Property Value

Molecular Formula C4H9N3OS2[1][5]

Molecular Weight 179.26 g/mol [1][5]

Appearance Solid[1]

Storage -20°C[2]
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Hazard Assessment and Stability
Organic azides like Azidoethyl-SS-ethylalcohol are energetic compounds that can be

sensitive to heat, light, friction, and shock, potentially leading to explosive decomposition.[6][7]

[8][9] An assessment of the stability of organic azides is crucial before handling. Two guiding

principles are the Carbon to Nitrogen (C/N) ratio and the "Rule of Six".

For Azidoethyl-SS-ethylalcohol (C4H9N3OS2), the C/N ratio is 4/3 ≈ 1.33. Organic azides

with a C/N ratio between 1 and 3 can be synthesized and isolated but should be handled with

caution, stored at low temperatures, and in concentrations not exceeding 1 M.[6][9]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Azidoethyl-SS-
ethylalcohol. The following table outlines the required PPE.

Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile gloves are a suitable

choice.[10] Never wear leather

or fabric gloves.[11]

Eyes/Face Safety goggles and face shield

Goggles should provide

protection against chemical

splashes.[12] A face shield

should be worn in addition to

goggles, especially when

working outside of a fume

hood with a blast shield.[9]

Body Laboratory coat
A flame-resistant lab coat is

recommended.

Respiratory Respirator (if necessary)

Use a respirator if there is a

risk of aerosol or dust

inhalation.[13]
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All work with Azidoethyl-SS-ethylalcohol must be conducted in a well-ventilated fume hood,

behind a blast shield.[9][10]

Preparation and Handling:

Work Area Setup: Ensure the fume hood is clean and free of clutter. Post a warning sign

indicating that an azide experiment is in progress.[9]

Material Handling:

Use non-metal (e.g., plastic or ceramic) spatulas for transferring the solid compound.[6][7]

[10] Metal spatulas can form shock-sensitive metal azides.[6]

Avoid grinding or subjecting the compound to friction.[10]

Do not use glassware with ground glass joints, as this can cause friction and lead to

decomposition.[9][10]

Solvent selection:

NEVER use halogenated solvents such as dichloromethane or chloroform.[6][7][8][9][10]

These can react with azides to form extremely unstable and explosive di- and tri-

azidomethane.[6][7][8]

Avoid contact with acids, as this can generate highly toxic and explosive hydrazoic acid.[6]

Reaction Conditions:

Keep reaction temperatures as low as practical.

Solutions should not be concentrated by rotary evaporation or distillation.[7][9] Purification

should be limited to extraction and precipitation.[7][8]

Disposal Plan: Waste Management Protocol
Proper disposal of azide-containing waste is critical to prevent accidents.

Waste Segregation and Collection:
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Designated Waste Containers: All waste contaminated with Azidoethyl-SS-ethylalcohol,
including solutions, contaminated consumables (e.g., gloves, weighing paper), and

glassware, must be collected in a designated, clearly labeled "Azide Contaminated Waste"

container.[6][10]

Incompatible Waste: Do not mix azide waste with acidic waste, heavy metal waste, or

halogenated solvent waste.[6][10]

Deactivation of Azide Waste (for dilute solutions):

For dilute solutions (≤5%) of azides, a chemical deactivation process can be employed. This

procedure must be performed in a fume hood.

Preparation: Place the dilute azide solution in a three-necked flask equipped with a stirrer

and a dropping funnel.

Addition of Sodium Nitrite: While stirring, add a 20% aqueous solution of sodium nitrite. Use

a 40% excess of sodium nitrite relative to the amount of azide.

Acidification: Slowly add a 20% aqueous solution of sulfuric acid until the mixture is acidic.

Caution: The order of addition is critical.[14]

Neutralization: After the reaction is complete, neutralize the solution with a dilute sodium

hydroxide solution to a pH between 6 and 9 before disposing of it as hazardous waste.[14]

Final Disposal:

All azide waste, including deactivated solutions, must be disposed of through the institution's

chemical waste program.[6] Never pour azide solutions down the drain, as they can react with

lead or copper in the plumbing to form highly explosive metal azides.[14][15]

Emergency Procedures
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Situation Action

Spill

1. Evacuate the immediate area and alert

others.[10] 2. Secure the area and post "Do Not

Enter" signs.[10] 3. If the spill is minor and you

are trained to handle it, absorb the material with

an inert absorbent (e.g., sand, vermiculite) and

place it in the designated azide waste container.

[16]

Skin Contact
Flush the affected area with running water for at

least 15-20 minutes.[10]

Eye Contact
Immediately flush eyes with an emergency

eyewash for at least 15-20 minutes.[10]

Inhalation
Move to fresh air. Seek medical attention if you

feel unwell.[17]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[13][17]

Safe Handling and Disposal Workflow
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Preparation

Handling & Reaction

Waste Disposal

Start: Handling Azidoethyl-SS-ethylalcohol

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Work in Fume Hood
with Blast Shield

Gather Non-Metal Utensils
and Proper Glassware

Weigh Compound
(Avoid Friction)

Perform Reaction
(No Halogenated Solvents,

No Acids)

Purify via Extraction/
Precipitation ONLY

Emergency Occurs
(Spill, Exposure)

Collect All Waste in
Designated 'Azide Waste' Container

Deactivate Dilute Waste
(Optional, if trained)

Dispose via Chemical
Waste Program

End: Procedure Complete

Follow Emergency Procedures

Report Incident

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Azidoethyl-SS-ethylalcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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